CHROMIUM SILICIDE

• InChI: InChI=1S/Cr.2Si
• InChI Key: CHXGWONBPAADHP-UHFFFAOYSA-N
• Canonical SMILES: [Si].[Si].[Cr]
• Molecular Formula: CrSi2
• Molecular Weight: 108.17 g/mol
• CAS RN: 12018-09-6

Description

Chromium Silicide (CrSi) is an inorganic compound of chromium and silicon. It is a metal with an electrical resistivity of approximately 2 × 10 −4 Ω·cm. Chromium Silicide is used in the production of ceramic materials and can also produce an oxidation-resistant surface in a low-pressure plasma spraying.

Synthesis Analysis

Chromium Silicides can be synthesized through various methods such as currentless diffusion saturation, metal-thermal reduction, and electrochemical behaviors of chromium- and silicon-containing melts. The combined reduction of chromium (III) chloride and sodium fluorine-silicate by metallic sodium or magnesium makes it possible to obtain silicide powders. Another method involves the solid-state reaction of chromium sesquioxide, silicon powder, and metallic lithium in an autoclave at 600 °C for 10 hours.

Molecular Structure Analysis

The structure determination and phase identification of Chromium Silicides can be performed by XRD analysis. The growth of chromium silicides follows a uniform process with the layer-by-layer diffusion of silicon in the early stages.

Chemical Reactions Analysis

During the formation of silicides, silicides with rich chromium atoms are first formed, and then chromium monosilicides, in the case of diffusion alloying of silicon from the gas phase.

Physical And Chemical Properties Analysis

Chromium Silicide is characterized by its high melting point, high oxidation resistance, and satisfactory thermoelectric properties. It has a narrow bandgap (0.35 eV), offering applications in the Schottky barrier solar cell technology.

Scientific Research Applications

1. Synthesis of Chromium Silicides in Ionic Melts

• Summary of Application : Chromium silicides are synthesized in ionic melts to form superfine powders and coatings. These silicides are widely applied in different branches of contemporary science and engineering due to their valuable physicochemical properties, high thermal and chemical stability.
• Methods of Application : The synthesis involves currentless diffusion saturation, metal-thermal reduction, and electrochemical behaviors of chromium- and silicon-containing melts. The combined reduction of chromium (III) chloride and sodium fluorine-silicate by metallic sodium or magnesium is used to obtain silicide powders.
• Results or Outcomes : The oxidation resistance of the obtained silicide powders is explained by the formation of silicon-oxide layers on their surfaces.

2. Formation of Nanosized Films of Chromium Silicides on Silicon Surface

• Summary of Application : Nanosized films of Chromium Silicides are formed on Silicon surfaces. These structures have great prospects in the development of unique devices for micro-, opto-, and nanoelectronics.
• Methods of Application : The process involves diffusion alloying of silicon from the gas phase. During the formation of silicides, silicides with rich chromium atoms are first formed, and then chromium monosilicides.
• Results or Outcomes : The surface of the deposited chromium in the course of thermal annealing is covered with a thin layer of Cr 2 O 3, which plays the role of a diffusion barrier for oxygen from the annealing atmosphere.

3. Single-crystalline Chromium Silicide Nanowires

• Summary of Application : Single-crystalline chromium silicide nanowires have been synthesized and their physical properties have been studied. These nanowires have potential applications in magnetic storage, photovoltaic, and field emitters.
• Methods of Application : The nanowires were synthesized by chemical vapor deposition (CVD) processes on Si (100) substrates with hydrous chromium chloride (CrCl 3 ·\u20096H 2 O) as precursors.
• Results or Outcomes : Single-crystal CrSi 2 nanowires with a unique morphology were grown at 700°C, while single-crystal Cr 5 Si 3 nanowires were grown at 750°C in reducing gas atmosphere.

4. Transition Metal Silicides in Catalysis

• Summary of Application : Transition metal silicides, including chromium silicide, have become indispensable constituents in catalytic systems for a variety of applications due to their specific crystal and electronic structures.
• Methods of Application : The properties of transition metal silicides depend to a large extent on the way that they were made or processed.
• Results or Outcomes : Transition metal silicides have shown excellent selectivity to the intermediate product in hydrogenation reactions and high stability in the harsh environment of hydrotreatment reactions.

5. Thermoelectric Applications

• Summary of Application : Transition-metal silicides, including Chromium Silicide, are reported to be good candidates for thermoelectric applications due to their thermal and structural stability, and high electrical conductivity.
• Methods of Application : The formation of Chromium Silicide for thermoelectric applications often involves high-temperature methods.
• Results or Outcomes : Chromium Silicide has been found to have a high figure of merit (ZT), making it a promising material for thermoelectric applications.

6. Microelectronics

• Summary of Application : Silicide thin films, including those made from Chromium Silicide, have applications in microelectronics due to their high electrical conductivity, thermal stability, corrosion resistance, and compatibility with photolithographic wafer processes.
• Methods of Application : The formation of Chromium Silicide thin films often involves deposition techniques compatible with photolithographic wafer processes.
• Results or Outcomes : The use of Chromium Silicide in microelectronics can enhance device performance due to its high electrical conductivity and thermal stability.

Safety And Hazards

Chromium Silicide may cause allergy or asthma symptoms or breathing difficulties if inhaled. It can cause skin irritation, serious eye irritation, an allergic skin reaction, and respiratory irritation. Therefore, it is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.